Cas no 2034369-64-5 (N-{3-(furan-2-yl)pyrazin-2-ylmethyl}furan-2-carboxamide)

• Product Name: N-{3-(furan-2-yl)pyrazin-2-ylmethyl}furan-2-carboxamide
• CAS No: 2034369-64-5
• MF: C₁₄H₁₁N₃O₃
• MW: 269.255442857742
• CID: 5939943
• PubChem ID: 119105851
• Update Time: 2025-06-22

N-{3-(furan-2-yl)pyrazin-2-ylmethyl}furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{3-(furan-2-yl)pyrazin-2-ylmethyl}furan-2-carboxamide
• CHEMBL4953146
• N-[[3-(furan-2-yl)pyrazin-2-yl]methyl]furan-2-carboxamide
• N-((3-(furan-2-yl)pyrazin-2-yl)methyl)furan-2-carboxamide
• F6562-9193
• AKOS026699703
• N-{[3-(furan-2-yl)pyrazin-2-yl]methyl}furan-2-carboxamide
• 2034369-64-5

• Inchi： 1S/C14H11N3O3/c18-14(12-4-2-8-20-12)17-9-10-13(16-6-5-15-10)11-3-1-7-19-11/h1-8H,9H2,(H,17,18)
• InChI Key： DGMHLSBPZJROQI-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C1C(CNC(C2=CC=CO2)=O)=NC=CN=1

Computed Properties

• Exact Mass: 269.08004122g/mol
• Monoisotopic Mass: 269.08004122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 81.2Ų

Additional information on N-{3-(furan-2-yl)pyrazin-2-ylmethyl}furan-2-carboxamide

N-{3-(furan-2-yl)pyrazin-2-ylmethyl}furan-2-carboxamide: A Comprehensive Overview

The compound CAS No 2034369-64-5, also known as N-{3-(furan-2-yl)pyrazin-2-ylmethyl}furan-2-carboxamide, is a highly specialized organic compound with significant potential in various scientific and industrial applications. This compound has garnered attention in recent years due to its unique structural properties and promising biological activity. In this article, we will delve into its chemical structure, synthesis, applications, and the latest research findings.

At its core, N-{3-(furan-2-yl)pyrazin-2-ylmethyl}furan-2-carboxamide is characterized by its complex molecular architecture, which includes a pyrazine ring fused with a furan moiety. The presence of the furan group introduces aromaticity and enhances the compound's stability, while the pyrazine ring contributes to its electronic properties. This combination makes the compound an attractive candidate for use in pharmaceuticals, agrochemicals, and materials science.

Recent studies have highlighted the potential of this compound as a lead molecule in drug discovery. Researchers have explored its ability to inhibit specific enzymes and receptors, making it a promising candidate for treating various diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that N-{3-(furan-2-yl)pyrazin-2-ylmethyl}furan-2-carboxamide exhibits potent anti-inflammatory activity, which could be harnessed for developing novel therapeutic agents.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. Key steps include the formation of the pyrazine ring through cyclization reactions and the subsequent attachment of the furan group. Recent advancements in catalytic methods have enabled chemists to achieve higher yields and better purity levels, making large-scale production more feasible.

In addition to its pharmacological applications, CAS No 2034369-64-5 has shown promise in materials science. Its ability to form stable coordination complexes with metal ions makes it a valuable component in the development of new materials for electronic devices. A 2023 paper in Advanced Materials highlighted its potential use in creating organic semiconductors with improved electrical properties.

From an environmental perspective, researchers have also investigated the biodegradability and toxicity of N-{3-(furan-2-yl)pyrazin-2-y...